Cas no 2229116-27-0 (3-(difluoromethyl)-4-methylpent-4-enoic acid)

• Product Name: 3-(difluoromethyl)-4-methylpent-4-enoic acid
• CAS No: 2229116-27-0
• MF: C₇H₁₀F₂O₂
• MW: 164.149909496307
• CID: 6429842
• PubChem ID: 165883829
• Update Time: 2025-10-28

3-(difluoromethyl)-4-methylpent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethyl)-4-methylpent-4-enoic acid
• 2229116-27-0
• EN300-1944585

• Inchi： 1S/C7H10F2O2/c1-4(2)5(7(8)9)3-6(10)11/h5,7H,1,3H2,2H3,(H,10,11)
• InChI Key： RYDYIIYBSJGPSB-UHFFFAOYSA-N
• SMILES： FC(C(C(=C)C)CC(=O)O)F

Computed Properties

• Exact Mass: 164.06488588g/mol
• Monoisotopic Mass: 164.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(difluoromethyl)-4-methylpent-4-enoic acid

3-(Difluoromethyl)-4-Methylpent-4-enoic Acid: A Comprehensive Overview

3-(Difluoromethyl)-4-Methylpent-4-enoic Acid, also known by its CAS number 2229116-27-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with the molecular formula C7H8F2O2, is characterized by its unique structure that combines a difluoromethyl group with a pentenoic acid moiety. The presence of the fluorine atoms in the molecule imparts distinctive chemical properties, making it a valuable compound for various applications.

The synthesis of 3-(Difluoromethyl)-4-Methylpent-4-enoic Acid involves advanced organic chemistry techniques. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the carbon-fluorine bonds, which are critical to the compound's structure. These advancements not only improve the efficiency of production but also pave the way for large-scale manufacturing, which is essential for its potential commercial applications.

The physical properties of 3-(Difluoromethyl)-4-Methylpent-4-enoic Acid have been extensively studied. The compound exhibits a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions. The presence of the pentenoic acid group contributes to its acidity, with a pKa value around 3.5, which is moderately acidic compared to other carboxylic acids.

The biological activity of 3-(Difluoromethyl)-4-Methylpent-4-enoic Acid has been a focal point in recent research. Studies have shown that this compound exhibits potential anti-inflammatory and antioxidant properties. In particular, its ability to inhibit certain enzymes involved in inflammatory pathways makes it a promising candidate for drug development targeting conditions such as arthritis and neurodegenerative diseases. Additionally, preliminary tests indicate that it may possess anticancer properties by inducing apoptosis in cancer cells, although further research is needed to confirm these findings.

In terms of applications, 3-(Difluoromethyl)-4-Methylpent-4-enoic Acid has shown potential in the agrochemical industry. Its ability to act as a plant growth regulator has been explored in recent studies, where it was found to enhance crop yields under stress conditions such as drought and high salinity. This property could be particularly valuable in regions facing water scarcity and climate change challenges.

The environmental impact of 3-(Difluoromethyl)-4-Methylpent-4-enoic Acid is another area of interest. Researchers have investigated its biodegradability and toxicity levels. Initial findings suggest that the compound is not highly toxic to aquatic organisms at environmentally relevant concentrations, which aligns with its potential use in agricultural settings. However, further studies are required to fully understand its long-term effects on ecosystems.

In conclusion, 3-(Difluoromethyl)-4-Methylpent-4-enoic Acid, with its unique chemical structure and diverse properties, represents a promising compound with applications across multiple industries. Ongoing research continues to uncover new insights into its synthesis, biological activity, and environmental impact, positioning it as a key player in future scientific advancements.